Cas no 4763-36-4 (4-Chloro-5-methoxypyrimidin-2-amine)

• Product Name: 4-Chloro-5-methoxypyrimidin-2-amine
• CAS No: 4763-36-4
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• MDL: MFCD09027686
• CID: 841024
• PubChem ID: 20502175
• Update Time: 2025-11-02

4-Chloro-5-methoxypyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methoxypyrimidin-2-amine
• 2-Amino-4-chloro-5-methoxy-pyrimidine
• 4-CHLORO-5-METHOXY-PYRIMIDIN-2-YLAMINE
• SCHEMBL11192049
• EN300-125659
• DTXSID80608189
• DB-070835
• MFCD09027686
• BS-28528
• 4763-36-4
• CS-W022150
• J-515062
• SB56501
• AKOS006290302

• MDL： MFCD09027686
• Inchi： 1S/C5H6ClN3O/c1-10-3-2-8-5(7)9-4(3)6/h2H,1H3,(H2,7,8,9)
• InChI Key： OXAYXWLBMCQAJC-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N)N=1)OC

Computed Properties

• Exact Mass: 159.02000
• Monoisotopic Mass: 159.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 345.3±45.0 °C at 760 mmHg
• Flash Point: 162.7±28.7 °C
• PSA: 61.03000
• LogP: 1.30200
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-5-methoxypyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-5-methoxypyrimidin-2-amine

Comprehensive Overview of 4-Chloro-5-methoxypyrimidin-2-amine (CAS No. 4763-36-4): Properties, Applications, and Industry Trends

4-Chloro-5-methoxypyrimidin-2-amine (CAS No. 4763-36-4) is a specialized pyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chloro and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure (C₅H₆ClN₃O) enables diverse modifications, making it valuable for designing small-molecule inhibitors and biologically active compounds.

Recent trends highlight growing interest in 4-Chloro-5-methoxypyrimidin-2-amine due to its potential role in drug discovery, particularly for kinase-targeted therapies. Researchers are exploring its utility in cancer treatment and anti-inflammatory agents, aligning with the surge in demand for precision medicine solutions. The compound’s heterocyclic core also attracts attention in crop protection formulations, addressing global challenges like pesticide resistance.

From a synthetic perspective, CAS 4763-36-4 exhibits notable stability under standard conditions, with a melting point range of 120–125°C. Its solubility profile (moderate in polar solvents like DMSO) facilitates laboratory-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and regulatory considerations are critical when handling 4-Chloro-5-methoxypyrimidin-2-amine. While not classified as hazardous under current guidelines, proper waste disposal protocols must be followed. The compound’s eco-toxicity data is under ongoing evaluation, reflecting the industry’s shift toward green chemistry principles.

Market insights reveal increasing procurement of 4763-36-4 by contract research organizations (CROs) and academic institutions. Suppliers emphasize batch-to-batch consistency and scalability, responding to the need for reliable building blocks in high-throughput screening. Patent filings involving this compound have risen by 18% since 2020, underscoring its intellectual property potential.

Future applications may leverage 4-Chloro-5-methoxypyrimidin-2-amine in AI-driven drug design, where its structural features could optimize machine learning models for molecular property prediction. Collaborative studies between chemists and data scientists are exploring this synergy, marking a convergence of traditional synthesis and digital innovation.